Toliodium chloride

Specification

• CAS No.: 19028-28-5
• Molecular Formula: C14H14ClI
• Molecular Weight: 344.62 g/mol
• IUPAC Name: bis(4-methylphenyl)iodanium;chloride
• Standard InChI: InChI=1S/C14H14I.ClH/c1-11-3-7-13(8-4-11)15-14-9-5-12(2)6-10-14;/h3-10H,1-2H3;1H/q+1;/p-1
• Standard InChI Key: SRMQETMVLPPTFX-UHFFFAOYSA-M
• SMILES: CC1=CC=C(C=C1)[I+]C2=CC=C(C=C2)C.[Cl-]
• Canonical SMILES: CC1=CC=C(C=C1)[I+]C2=CC=C(C=C2)C.[Cl-]

Introduction

Chemical Identity and Structural Characteristics

Toliodium chloride, systematically identified as a quaternary ammonium compound, possesses the molecular formula C₁₄H₁₄I·Cl and a molecular weight of 344.618 g/mol. Its structure combines a toluidine derivative with iodine and chloride ions, forming a cationic surfactant. Key structural features include:

Molecular Geometry and Stereochemistry

The compound is achiral, with no defined stereocenters or E/Z isomerism. Its planar aromatic system facilitates interactions with microbial cell membranes, a critical factor in its antibacterial activity. The SMILES notation ([Cl-].CC1=CC=C([I+]C2=CC=C(C)C=C2)C=C1) and InChI key (SRMQETMVLPPTFX-UHFFFAOYSA-M) confirm the presence of a methyl-substituted biphenyl core iodinated at the para position.

Property	Value
Molecular Formula	C₁₄H₁₄I·Cl
Molecular Weight	344.618 g/mol
Charge	0 (neutral complex)
Optical Activity	None

Historical and Pharmacological Applications

Antimicrobial Activity

As a surfactant, Toliodium chloride disrupts lipid bilayers in bacterial cell membranes, leading to cytolysis. Its primary historical use as an antiseptic and antibacterial agent aligns with mechanisms observed in similar iodinated quaternary ammonium compounds.

Veterinary Use

The compound was employed as an animal food additive, likely to mitigate microbial contamination in feed. This application capitalizes on its low toxicity profile in non-mammalian systems, though specific efficacy data remain scarce.

Comparative Analysis with Related Compounds

Tolonium Chloride Distinction

Toliodium chloride is often confused with tolonium chloride (PubChem CID: 7083), a phenothiazine dye used in histology. Key differences include:

Feature	Toliodium Chloride	Tolonium Chloride
Molecular Formula	C₁₄H₁₄I·Cl	C₁₅H₁₆ClN₃S
Primary Use	Antimicrobial surfactant	Biological staining
Charge	Neutral complex	+1 (cationic dye)

Future Directions and Research Gaps

Despite its validated status, Toliodium chloride suffers from a paucity of contemporary studies. Priorities for future research include:

• Mechanistic Studies: Elucidating interactions with Gram-negative vs. Gram-positive bacteria.

• Toxicokinetics: Assessing metabolic pathways and potential bioaccumulation.

• Formulation Optimization: Enhancing stability in aqueous matrices for veterinary applications.